Cas no 1798680-19-9 (3-[1-[2-[(Phenylmethyl)thio]acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione)
3-[1-[2-[(Phenylmethyl)thio]acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione Chemical and Physical Properties
Names and Identifiers
-
- 3-[1-[2-[(Phenylmethyl)thio]acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione
-
- Inchi: 1S/C16H18N2O3S2/c19-14(10-22-9-12-4-2-1-3-5-12)17-7-6-13(8-17)18-15(20)11-23-16(18)21/h1-5,13H,6-11H2
- InChI Key: HZGBEQPUWQTHGU-UHFFFAOYSA-N
- SMILES: S1CC(=O)N(C2CCN(C(CSCC3=CC=CC=C3)=O)C2)C1=O
Experimental Properties
- Density: 1.412±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 541.5±60.0 °C(Predicted)
- pka: -1.80±0.40(Predicted)
3-[1-[2-[(Phenylmethyl)thio]acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6474-1580-2μmol |
3-{1-[2-(benzylsulfanyl)acetyl]pyrrolidin-3-yl}-1,3-thiazolidine-2,4-dione |
1798680-19-9 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6474-1580-5μmol |
3-{1-[2-(benzylsulfanyl)acetyl]pyrrolidin-3-yl}-1,3-thiazolidine-2,4-dione |
1798680-19-9 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6474-1580-10μmol |
3-{1-[2-(benzylsulfanyl)acetyl]pyrrolidin-3-yl}-1,3-thiazolidine-2,4-dione |
1798680-19-9 | 90%+ | 10μl |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6474-1580-20μmol |
3-{1-[2-(benzylsulfanyl)acetyl]pyrrolidin-3-yl}-1,3-thiazolidine-2,4-dione |
1798680-19-9 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6474-1580-1mg |
3-{1-[2-(benzylsulfanyl)acetyl]pyrrolidin-3-yl}-1,3-thiazolidine-2,4-dione |
1798680-19-9 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6474-1580-2mg |
3-{1-[2-(benzylsulfanyl)acetyl]pyrrolidin-3-yl}-1,3-thiazolidine-2,4-dione |
1798680-19-9 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6474-1580-3mg |
3-{1-[2-(benzylsulfanyl)acetyl]pyrrolidin-3-yl}-1,3-thiazolidine-2,4-dione |
1798680-19-9 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6474-1580-4mg |
3-{1-[2-(benzylsulfanyl)acetyl]pyrrolidin-3-yl}-1,3-thiazolidine-2,4-dione |
1798680-19-9 | 90%+ | 4mg |
$66.0 | 2023-04-25 | |
| Life Chemicals | F6474-1580-5mg |
3-{1-[2-(benzylsulfanyl)acetyl]pyrrolidin-3-yl}-1,3-thiazolidine-2,4-dione |
1798680-19-9 | 90%+ | 5mg |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6474-1580-10mg |
3-{1-[2-(benzylsulfanyl)acetyl]pyrrolidin-3-yl}-1,3-thiazolidine-2,4-dione |
1798680-19-9 | 90%+ | 10mg |
$79.0 | 2023-04-25 |
3-[1-[2-[(Phenylmethyl)thio]acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-[1-[2-[(Phenylmethyl)thio]acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione
Professional Introduction to Compound with CAS No. 1798680-19-9 and Product Name: 3-[1-[2-[(Phenylmethyl)thio]acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione
The compound with the CAS number 1798680-19-9 and the product name 3-[1-[2-[(Phenylmethyl)thio]acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The molecular structure, characterized by a thiazolidinedione core and a pyrrolidine moiety, suggests a multifaceted interaction with biological targets, making it a promising candidate for further research and development.
In recent years, the exploration of thiazolidinediones has been extensively studied for their pharmacological properties. Thiazolidinediones are known for their ability to modulate various biological pathways, particularly those involving inflammation, metabolism, and cell signaling. The presence of a pyrrolidine ring in this compound enhances its potential to interact with enzymes and receptors, thereby influencing cellular processes. This structural feature has been increasingly recognized in the design of novel therapeutic agents.
The phenylmethyl (benzyl) group in the molecular structure contributes to the compound's hydrophobicity, which can be advantageous for membrane permeability and binding affinity. Additionally, the thioether linkage introduced by the (Phenylmethyl)thio part of the molecule adds another layer of complexity to its interactions with biological targets. Such structural elements are often exploited in drug design to achieve specific pharmacokinetic profiles and enhance binding specificity.
Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and anti-microbial applications. The specific arrangement of atoms in this compound's structure allows for potential interactions with key proteins and enzymes involved in disease pathways. This has prompted researchers to investigate its efficacy in preclinical models.
The thiazolidinedione core is particularly noteworthy due to its role in modulating glucose metabolism and inflammation. Compounds with this scaffold have been extensively studied for their potential in treating metabolic disorders such as diabetes. The addition of a pyrrolidine ring to this core structure may enhance its ability to modulate these pathways more effectively than existing agents. This has opened up new avenues for research into novel treatments for metabolic diseases.
Current research efforts are focused on understanding the mechanism of action of this compound. Preliminary studies suggest that it may interact with nuclear receptors and intracellular signaling pathways, leading to modulation of gene expression and cellular function. These findings are crucial for developing targeted therapies that can address specific disease mechanisms.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining structural integrity. The complexity of its synthesis underscores the challenges faced in pharmaceutical development but also highlights the compound's potential significance.
In conclusion, the compound with CAS number 1798680-19-9 and product name 3-[1-[2-[(Phenylmethyl)thio]acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, including the thiazolidinedione core, pyrrolidine moiety, and phenylmethyl group, suggest potential interactions with key biological targets involved in various disease pathways. Ongoing research aims to elucidate its mechanism of action and explore its therapeutic potential.
1798680-19-9 (3-[1-[2-[(Phenylmethyl)thio]acetyl]-3-pyrrolidinyl]-2,4-thiazolidinedione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)